Cas no 89583-91-5 (6-Benzothiazolethiol,5-chloro-)

• Product Name: 6-Benzothiazolethiol,5-chloro-
• CAS No: 89583-91-5
• MF: C₇H₄ClNS₂
• MW: 201.696357727051
• CID: 712029
• PubChem ID: 45077366
• Update Time: 2025-04-19

6-Benzothiazolethiol,5-chloro- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolethiol,5-chloro-
• 6-Benzothiazolethiol,5-chloro-(7CI)
• 89583-91-5
• 5-Chloro-6-benzothiazolethiol
• DTXSID901307864

• Inchi： 1S/C7H4ClNS2/c8-4-1-5-7(2-6(4)10)11-3-9-5/h1-3,10H
• InChI Key： DYOCMYQPCJZBDO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=CS2)S

Computed Properties

• Exact Mass: 200.947
• Monoisotopic Mass: 200.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 3.2